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Compound of Interest

Compound Name: Cyclodecanone

Cat. No.: B073913 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of the chemical and physical

properties of cyclodecanone, its synthesis, and its spectroscopic characterization. This

document is intended for researchers, scientists, and professionals in chemical and

pharmaceutical development who require detailed technical information on this compound.

Chemical Identity and Physical Properties
Cyclodecanone is a cyclic ketone with a ten-membered carbon ring. Its fundamental

properties are summarized in the table below.
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Property Value Reference

CAS Number 1502-06-3 [1][2]

Molecular Formula C₁₀H₁₈O [1][2]

Molecular Weight 154.25 g/mol [1]

Appearance Colorless oil to semi-solid [3]

Melting Point 21-24 °C [3][4]

Boiling Point 106-107 °C at 12 mmHg [3][4]

Density 0.958 g/mL at 25 °C [3]

Refractive Index n20/D 1.482 [3][4]

Solubility

Slightly soluble in chloroform

and methanol.[3] As a

relatively non-polar compound,

it is expected to have low

solubility in water but be more

soluble in organic solvents.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of cyclodecanone.

Available spectral data includes Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS).[4][5][6]
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Spectroscopy Data Reference

¹H NMR [4][6][7]

¹³C NMR [4][5][6]

¹⁷O NMR [5][6]

IR [4][5][6]

Mass Spectrometry [2][4][5][6]

Raman [4][5][6]

Synthesis of Cyclodecanone
A common method for the synthesis of cyclodecanone is through the ring enlargement of

cyclooctanone. A detailed experimental protocol for this synthesis is provided below.[8]

Experimental Protocol: Synthesis of Cyclodecanone
from Cyclooctanone
Materials:

Cyclooctanone

Pyrrolidine

Xylene

p-Toluenesulfonic acid

Hexane

Methyl propiolate

Ether

Sodium borohydride
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Methanol

25% aqueous sodium hydroxide

Procedure:

Enamine Formation: A solution of cyclooctanone (1.00 mole), pyrrolidine (1.4 moles), a

catalytic amount of p-toluenesulfonic acid in xylene is heated to reflux with a water separator

filled with hexane. After water separation ceases, the solvent and excess reagents are

removed by distillation under reduced pressure.[8]

Reaction with Methyl Propiolate: The crude enamine is dissolved in ether and cooled. A

solution of methyl propiolate (0.85–0.90 mole) in ether is added dropwise while maintaining

the temperature at 25–30 °C. The mixture is stirred and then allowed to stand, during which

a solid intermediate precipitates.[8]

Reduction: The solid intermediate is dissolved in methanol and cooled to 0–5 °C. Sodium

borohydride is added in portions, and the mixture is stirred.[8]

Hydrolysis and Cyclization: 25% aqueous sodium hydroxide is added to the filtrate from the

previous step, and the mixture is refluxed for 1 hour. Most of the methanol is then distilled off.

[8]

Extraction and Purification: The residue is extracted with ether. The ether is removed, and

the final product, cyclodecanone, is obtained by distillation through a Vigreux column. The

reported yield is 44–50% with a boiling point of 94–98 °C at 10 mm Hg.[8]
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Starting Materials

Reaction Steps Final Product
Cyclooctanone

Enamine FormationPyrrolidine

Methyl propiolate

Michael Addition
Crude enamine

Reduction
Solid intermediate

Hydrolysis & Cyclization Cyclodecanone

Click to download full resolution via product page

A simplified workflow for the synthesis of cyclodecanone.

Biological Activity and Drug Development Potential
Extensive searches of scientific literature and chemical databases have revealed a significant

lack of information regarding the biological activity of cyclodecanone. While some derivatives

of other cyclic ketones have been investigated for medicinal purposes, cyclodecanone itself

does not appear to be a widely studied scaffold in drug discovery and development. There is no

readily available information on its interactions with biological targets or its effects on signaling

pathways. This suggests that the potential of cyclodecanone in medicinal chemistry is largely

unexplored.

Safety and Handling
Cyclodecanone is considered a mild skin irritant and may cause eye irritation.[9] It is

combustible and should be handled in a well-ventilated area, away from heat sources.[9]

Standard personal protective equipment, including safety goggles and gloves, should be worn

when handling this chemical. For detailed safety information, it is recommended to consult the

Safety Data Sheet (SDS).

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for professional scientific guidance. All chemical syntheses and handling should

be performed by trained professionals in a controlled laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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